N-Hydroxy Melagatran
N-Hydroxy Melagatran
Brand Name:
Vulcanchem
CAS No.:
192939-72-3
VCID:
VC0029982
InChI:
InChI=1S/C22H31N5O5/c23-20(26-32)16-8-6-14(7-9-16)12-25-21(30)17-10-11-27(17)22(31)19(24-13-18(28)29)15-4-2-1-3-5-15/h6-9,15,17,19,24,32H,1-5,10-13H2,(H2,23,26)(H,25,30)(H,28,29)/t17-,19+/m0/s1
SMILES:
C1CCC(CC1)C(C(=O)N2CCC2C(=O)NCC3=CC=C(C=C3)C(=NO)N)NCC(=O)O
Molecular Formula:
C₂₂H₃₁N₅O₅
Molecular Weight:
445.51
N-Hydroxy Melagatran
CAS No.: 192939-72-3
Cat. No.: VC0029982
Molecular Formula: C₂₂H₃₁N₅O₅
Molecular Weight: 445.51
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 192939-72-3 |
|---|---|
| Molecular Formula | C₂₂H₃₁N₅O₅ |
| Molecular Weight | 445.51 |
| IUPAC Name | 2-[[(1R)-1-cyclohexyl-2-[(2S)-2-[[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]methylcarbamoyl]azetidin-1-yl]-2-oxoethyl]amino]acetic acid |
| Standard InChI | InChI=1S/C22H31N5O5/c23-20(26-32)16-8-6-14(7-9-16)12-25-21(30)17-10-11-27(17)22(31)19(24-13-18(28)29)15-4-2-1-3-5-15/h6-9,15,17,19,24,32H,1-5,10-13H2,(H2,23,26)(H,25,30)(H,28,29)/t17-,19+/m0/s1 |
| SMILES | C1CCC(CC1)C(C(=O)N2CCC2C(=O)NCC3=CC=C(C=C3)C(=NO)N)NCC(=O)O |
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